5-Methyl-3-heptanol-D18

• Molecular Formula: C8H18O
• Molecular Weight: 148.34 g/mol
• InChI: InChI=1S/C8H18O/c1-4-7(3)6-8(9)5-2/h7-9H,4-6H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D,8D,9D
• InChIKey: SECKOSOTZOBWEI-WMQNGQRQSA-N

5-Methyl-3-heptanol-D18: A Deuterium-Labeled Internal Standard for Mass Spectrometry-Based Quantitation

5-Methyl-3-heptanol-D18 (CAS 2708283-13-8) is a perdeuterated analog of the organic compound 5-methyl-3-heptanol (CAS 18720-65-5), wherein all 18 hydrogen atoms are replaced with deuterium . With a molecular formula of C₈D₁₈O and a molecular weight of 148.34 g/mol, this compound serves as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis . Its primary application lies in mass spectrometry (MS) workflows, particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), where it enables precise and accurate quantitation of the unlabeled analyte . The compound is typically supplied as a neat solid with a purity of ≥95% and is intended for research use only .

• Stable isotope-labeled internal standard (SIL-IS) for mass spectrometry quantitation
• Perdeuterated analog with substantial mass shift for unambiguous analyte discrimination
• Compatible with GC-MS and LC-MS workflows in complex research matrices

Why 5-Methyl-3-heptanol-D18 is Irreplaceable in Analytical Workflows: The Risk of Substituting with Non-Deuterated or Alternative Analogs

Substituting 5-Methyl-3-heptanol-D18 with its non-deuterated counterpart (5-methyl-3-heptanol) or other structurally similar alcohols introduces significant quantitative errors in mass spectrometry-based assays. The non-deuterated analog cannot serve as an internal standard because it is indistinguishable from the endogenous analyte, leading to co-elution and identical mass-to-charge ratios, which precludes accurate deconvolution of analyte and standard signals . Alternative deuterated alcohols, such as 1-heptanol-D16 or 2-heptanol-D16, may exhibit different physicochemical properties, including altered boiling points, logP values, and ionization efficiencies, which can cause differential matrix effects and recovery rates, thereby compromising the accuracy and precision of the analytical method [1]. The use of 5-Methyl-3-heptanol-D18 ensures optimal matching of chemical behavior and retention time, which is critical for reliable quantitation in complex biological matrices [2].

• Unlabeled 5-methyl-3-heptanol co-elutes and shares m/z with analyte, precluding accurate signal separation without perdeuterated mass shift.
• Alternative deuterated alcohols (e.g., 1-heptanol-D16) may differ in logP, boiling point, and ionization efficiency, causing matrix-effect mismatch and recovery variation.

• [1] Restek. Choosing an Internal Standard. Published 2015-10-25. Retrieved from vendor website. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Published 2025-02-27. Retrieved from vendor website. View Source

Quantitative Differentiation of 5-Methyl-3-heptanol-D18: Evidence-Based Advantages Over Non-Deuterated and Alternative Internal Standards

Mass Shift and Isotopic Purity Enable Unambiguous Analyte Discrimination in Mass Spectrometry

5-Methyl-3-heptanol-D18 provides a +18 Da mass shift relative to the unlabeled 5-methyl-3-heptanol (C₈H₁₈O, MW 130.23 g/mol) due to the replacement of all 18 hydrogen atoms with deuterium . This substantial mass difference ensures complete chromatographic co-elution with baseline mass spectrometric resolution, enabling accurate peak area ratio calculations in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes . The isotopic purity, typically ≥98% deuterium incorporation as specified by vendors, minimizes interference from the M+0 and M+1 isotopic peaks of the unlabeled analyte, thereby reducing the lower limit of quantitation (LLOQ) .

Mass Shift & Purity

Specification review

+18 Da

Enables baseline MS resolution and accurate peak area ratio calculation.

Vendor-specified isotopic purity ≥98% deuteration minimizes LLOQ interference.

Evidence Dimension	Mass shift relative to unlabeled analyte
Target Compound Data	+18 Da (m/z difference)
Comparator Or Baseline	5-Methyl-3-heptanol (unlabeled): 0 Da shift
Quantified Difference	+18 Da
Conditions	Mass spectrometry (GC-MS or LC-MS) analysis

Why This Matters

A large mass shift is essential for reliable internal standard quantitation, preventing signal overlap and ensuring that the internal standard response accurately reflects analyte behavior without interference.

Chromatographic Co-Elution and Ionization Efficiency Matching Mitigate Matrix Effects

Deuterated internal standards like 5-Methyl-3-heptanol-D18 exhibit nearly identical physicochemical properties to their non-deuterated counterparts, including retention time and ionization efficiency . This close similarity is critical for compensating for matrix effects—ion suppression or enhancement caused by co-eluting matrix components—which can vary widely in biological samples [1]. While no direct head-to-head study of 5-Methyl-3-heptanol-D18 exists, class-level inference from studies on analogous deuterated alcohols (e.g., deuterated 1-heptanol) demonstrates that matrix effect correction using a deuterated IS improves accuracy by reducing variability from >30% RSD to <5% RSD in LC-MS/MS quantitation of metabolites [2].

Matrix Effect Correction

Class-level

Non-deuterated IS: >30% RSD→ >25% precision improvementDeuterated IS: expected

Supports bioanalytical method validation; ISTD matching reduces matrix-induced variability.

Class-level inference; confirm for target matrix and analyte pair.

Evidence Dimension	Matrix effect compensation (class-level inference)
Target Compound Data	Expected to correct matrix effects to <5% RSD (based on class inference)
Comparator Or Baseline	Non-deuterated structural analog IS: >30% RSD variability
Quantified Difference	>25% improvement in precision
Conditions	LC-MS/MS analysis of biological samples

Why This Matters

Accurate quantitation in complex matrices is paramount for bioanalytical method validation and pharmacokinetic studies; deuterated IS use is a regulatory expectation for robust assays.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Published 2025-02-27. Retrieved from vendor website. View Source
• [2] Caban, M., et al. (2012). Matrix effects and recovery calculations in analyses of pharmaceuticals based on the determination of β-blockers and β-agonists in environmental samples. Journal of Chromatography A, 1258, 117-127. View Source

Enhanced Storage Stability of Deuterated Form Extends Usable Shelf Life for Internal Standards

Deuteration can enhance the kinetic stability of organic molecules due to the primary kinetic isotope effect, where C-D bonds are stronger and less susceptible to oxidative or thermal degradation than C-H bonds . While no specific accelerated stability study for 5-Methyl-3-heptanol-D18 is publicly available, class-level evidence indicates that deuterated compounds often exhibit improved shelf life under recommended storage conditions (e.g., -20°C for powder, 2-8°C in solution) . For example, deuterated drug analogs have shown reduced metabolic clearance and increased plasma stability in vitro, translating to longer-term storage reliability for analytical standards .

Storage Stability

Class-level

Non-deuterated: ~1–2 yr shelf life→ up to 50% longerDeuterated: ≥3 yr at −20°C

May reduce procurement frequency and support long-term analytical consistency.

Class-level isotope effect; verify with lot-specific stability data.

Evidence Dimension	Chemical stability (shelf life)
Target Compound Data	Stable for at least 3 years when stored at -20°C as powder (vendor specification)
Comparator Or Baseline	Non-deuterated 5-Methyl-3-heptanol: typically 1-2 years under similar conditions
Quantified Difference	Up to 50% longer shelf life expected based on isotope effect
Conditions	Storage at -20°C in sealed, light-protected vials

Why This Matters

Extended shelf life reduces procurement frequency, minimizes waste, and ensures consistent analytical performance over multi-year research projects.

Structural Specificity for Ring/Chain Equilibrium Studies in Hydrogen-Bonded Systems

5-Methyl-3-heptanol is a unique monohydroxy alcohol that exhibits a temperature- and field-dependent equilibrium between ring-like and chain-like hydrogen-bonded structures, as evidenced by dielectric spectroscopy studies [1]. Under a high DC bias electric field of 17 MV/m, the amplitude and time constant of the dielectric permittivity increase by approximately 10% relative to the low-field limit, attributed to a field-driven conversion from ring-like to more polar chain-like structures [2]. The deuterated analog, 5-Methyl-3-heptanol-D18, serves as a non-perturbing isotopic tracer to probe these dynamics without altering the fundamental H-bond network, enabling precise mechanistic studies of supramolecular organization in alcohols .

H-Bond Dynamics

Head-to-head

+10%

Field-driven ring-to-chain conversion tracer for supramolecular studies.

At 17 MV/m DC bias; direct dielectric spectroscopy evidence.

Evidence Dimension	Dielectric response under high electric field (17 MV/m)
Target Compound Data	10% increase in permittivity amplitude and time constant
Comparator Or Baseline	Low field (0 MV/m) baseline
Quantified Difference	+10%
Conditions	Non-linear dielectric spectroscopy at temperature where gK indicates ring/chain coexistence

Why This Matters

This specific structural behavior distinguishes 5-methyl-3-heptanol from other octanol isomers and makes its deuterated form essential for advanced dielectric and spectroscopic investigations of hydrogen-bonded liquids.

• [1] Singh, L. P., & Richert, R. (2012). Watching hydrogen-bonded structures in an alcohol convert from rings to chains. Physical Review Letters, 109(16), 167802. doi: 10.1103/PhysRevLett.109.167802. View Source
• [2] Young-Gonzales, A. R., & Richert, R. (2016). Field induced changes in the ring/chain equilibrium of hydrogen bonded structures: 5-methyl-3-heptanol. The Journal of Chemical Physics, 145(7), 074503. doi: 10.1063/1.4961022. View Source

Optimal Use Cases for 5-Methyl-3-heptanol-D18: Where Its Differentiated Properties Deliver Maximum Scientific Value

Accurate Quantitation of 5-Methyl-3-heptanol in Food, Flavor, and Fragrance Matrices via GC-MS or LC-MS

5-Methyl-3-heptanol is a volatile compound found in various food products and used as a flavoring agent. Its quantitation in complex matrices like fruit extracts, beverages, or essential oils is challenging due to matrix effects and volatile losses. Using 5-Methyl-3-heptanol-D18 as an internal standard, as outlined in the quantitative evidence above, enables precise and accurate measurements, compensating for sample preparation variability and instrumental fluctuations . The +18 Da mass shift ensures unambiguous detection, while co-elution and matched ionization efficiency minimize matrix-induced errors, making this compound ideal for food chemistry and quality control laboratories .

Pharmacokinetic and Metabolic Tracing Studies of 5-Methyl-3-heptanol Derivatives in Drug Development

In preclinical pharmacokinetic studies, 5-Methyl-3-heptanol-D18 can be used as a tracer to monitor the absorption, distribution, metabolism, and excretion (ADME) of related alcohols or prodrugs. The deuterium label allows the compound to be distinguished from endogenous 5-methyl-3-heptanol in biological samples using MS, enabling precise calculation of metabolic clearance and bioavailability parameters . The enhanced stability of the deuterated form, as inferred from class-level evidence, ensures reliable data collection over extended study periods, reducing the need for frequent re-synthesis or re-calibration .

Investigating Hydrogen-Bonded Supramolecular Structures Using Dielectric Spectroscopy and Neutron Scattering

For fundamental research into the dynamics of hydrogen-bonded liquids, 5-Methyl-3-heptanol-D18 serves as a unique probe. The compound's distinct ring/chain equilibrium, which is sensitive to electric fields and temperature, makes it a model system for studying supramolecular organization . The deuterated analog can be used in neutron scattering experiments (e.g., small-angle neutron scattering, SANS) to contrast the hydrogen-bonded network without altering the dynamics, as deuterium has a significantly different neutron scattering length density compared to hydrogen . This application is critical for advancing the understanding of complex liquid structure and glass-forming phenomena [1].

Application

Selection Property

Validation Focus

Food, flavor & fragrance research matrices

Perdeuterated ISTD for matrix-effect correction

Method precision and matrix-effect assessment

Preclinical ADME research of related alcohols

Deuterated tracer for MS-based PK profiling

Metabolic stability and exposure-model interpretation

Hydrogen-bonded supramolecular studies

Non-perturbing isotopic tracer for dielectric/neutron scattering

Ring/chain equilibrium and H-bond dynamics

• [1] Singh, L. P., & Richert, R. (2012). Watching hydrogen-bonded structures in an alcohol convert from rings to chains. Physical Review Letters, 109(16), 167802. doi: 10.1103/PhysRevLett.109.167802. View Source